Cas no 3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-)
3722-61-0 structure
Product Name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
CAS No:3722-61-0
MF:C17H20O4
MW:288.338305473328
CID:1482833
PubChem ID:2232664
Update Time:2025-04-21
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-
- 1-methoxy-2-[3-(2-methoxyphenoxy)propoxy]benzene
- Cambridge id 5362780
- CB07244
- CBMicro_004906
- DTXSID40367124
- 3722-61-0
- SR-01000207100-1
- SMSF0005723
- BIM-0005066.P001
- SR-01000207100
-
- Inchi: 1S/C17H20O4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
- InChI Key: PHDJRROBCDCWPT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OC)CCCOC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 378.10634
- Monoisotopic Mass: 288.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 123.2
Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3722-61-0 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2-methoxy-) Related Products
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